Cas no 467420-07-1 ((2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate)

(2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate structure
467420-07-1 structure
Product Name:(2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate
CAS No:467420-07-1
MF:C15H15Br3O6
MW:530.988003015518
CID:2639586
PubChem ID:101177191
Update Time:2025-04-21

(2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate Chemical and Physical Properties

Names and Identifiers

    • 467420-07-1
    • SCHEMBL19270496
    • (2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate
    • Inchi: 1S/C15H15Br3O6/c1-7(19)22-4-10-13(16)11(5-23-8(2)20)15(18)12(14(10)17)6-24-9(3)21/h4-6H2,1-3H3
    • InChI Key: KCAMFKQYCLEVQZ-UHFFFAOYSA-N
    • SMILES: BrC1C(COC(C)=O)=C(C(COC(C)=O)=C(C=1COC(C)=O)Br)Br

Computed Properties

  • Exact Mass: 529.83983Da
  • Monoisotopic Mass: 527.84188Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.9Ų

(2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate Related Literature

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